Cas no 1805962-18-8 (Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate)
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate
-
- Inchi: 1S/C10H10N2O3/c1-15-10(14)8-2-7(5-12)9(13)3-6(8)4-11/h2-3,13H,5,12H2,1H3
- InChI Key: YBFRRDKSHRPLCH-UHFFFAOYSA-N
- SMILES: OC1=CC(C#N)=C(C(=O)OC)C=C1CN
Computed Properties
- Exact Mass: 206.06914219 g/mol
- Monoisotopic Mass: 206.06914219 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 96.3
- Molecular Weight: 206.20
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003669-250mg |
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate |
1805962-18-8 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A014003669-500mg |
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate |
1805962-18-8 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Alichem | A014003669-1g |
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate |
1805962-18-8 | 97% | 1g |
1,519.80 USD | 2021-06-22 |
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate (CAS No. 1805962-18-8): A Comprehensive Overview
Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate (CAS No. 1805962-18-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its intricate molecular framework, has been the subject of extensive research, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate consists of a benzoate core substituted with an amino group, a cyano group, and a hydroxyl group at specific positions. This arrangement imparts distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing (cyano) and electron-donating (amino and hydroxyl) groups allows for diverse chemical transformations, enabling the synthesis of more complex molecules with tailored biological properties.
In recent years, Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate has been explored for its potential applications in drug discovery and development. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit promising pharmacological activities, such as anti-inflammatory, antioxidant, and antimicrobial properties. These findings have spurred further investigation into its role as a lead compound or intermediate in the synthesis of novel therapeutic agents.
The compound's utility extends beyond pharmaceutical applications; it has also been investigated in the context of biochemical research. The amino and hydroxyl functional groups provide opportunities for conjugation with other biomolecules, making it a useful tool for studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. Researchers have utilized Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate as a probe to understand the structural and functional dynamics of key biological targets, contributing to a deeper understanding of disease mechanisms and potential therapeutic interventions.
Advances in synthetic methodologies have enhanced the accessibility of Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate, enabling researchers to explore its derivatives with greater ease. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have allowed for the efficient synthesis of structurally diverse analogs. These derivatives have been screened for their biological activity, revealing novel compounds with enhanced efficacy and reduced toxicity compared to existing therapeutic agents. This underscores the importance of Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate as a cornerstone in the development of next-generation pharmaceuticals.
The growing interest in Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate has also led to its incorporation into various high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Its structural complexity makes it an attractive scaffold for virtual screening algorithms, which can rapidly identify potential binding partners within large databases of biological targets. Such computational approaches have accelerated the discovery process, allowing researchers to prioritize promising compounds for further experimental validation.
In addition to its pharmacological applications, Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate has found utility in materials science and nanotechnology. Its ability to form stable complexes with metal ions has been exploited in the development of metal organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area, tunable porosity, and selective adsorption capabilities, making them valuable in applications ranging from gas storage to catalysis.
The future prospects for Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate are vast and multifaceted. Ongoing research aims to further elucidate its mechanism of action and explore new synthetic pathways that enhance its accessibility and versatility. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutics that address unmet medical needs.
In conclusion, Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate (CAS No. 1805962-18-8) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features have positioned it as a key intermediate in drug discovery, biochemical research, materials science, and nanotechnology. As our understanding of its properties continues to evolve, so too will its applications, shaping the future landscape of scientific innovation.
1805962-18-8 (Methyl 5-aminomethyl-2-cyano-4-hydroxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)